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Compound of Interest

Compound Name: Exserohilone

Cat. No.: B1197797 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of Exserohilum species.

Exserohilum is a genus of dematiaceous (pigmented) fungi found in soil and on plants. While

infections are uncommon, several species, notably Exserohilum rostratum, are recognized as

opportunistic human pathogens capable of causing serious infections, particularly in

immunocompromised individuals. Due to its pathogenic potential, handling of Exserohilum

species requires Biosafety Level 2 (BSL-2) practices and containment. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE) at a Glance
Proper selection and use of PPE are the first line of defense against exposure to Exserohilum.

The following table summarizes the minimum PPE requirements for all procedures involving

this organism.
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PPE Component Specification Rationale

Primary Barrier
Class II Biological Safety

Cabinet (BSC)

To contain aerosols and

prevent inhalation of spores.

All manipulations of mold

colonies must be performed in

a BSC.[1]

Lab Coat
Solid-front, back-closing gown

or wrap-around lab coat

Protects skin and personal

clothing from contamination.

Gloves
Nitrile or latex gloves,

disposable

Prevents direct contact with

the fungus. Double-gloving

may be considered for

extensive manipulations.

Eye/Face Protection
Safety glasses with side

shields or a face shield

Protects mucous membranes

of the eyes, nose, and mouth

from splashes or sprays.

Operational Plan: Step-by-Step Safety Procedures
Adherence to standardized procedures for entering the laboratory, handling the organism, and

exiting the work area is critical to maintaining a safe environment.

I. Laboratory Entry and Preparation
Restrict Access: Ensure the laboratory door is closed and locked. A biohazard sign indicating

the presence of Exserohilum (BSL-2) must be posted at the entrance.[2]

Inspect PPE: Before entering the work area, visually inspect all PPE for any defects such as

tears or cracks.

Don PPE: Put on PPE in the following order:

1. Lab coat or gown.

2. Eye and face protection.
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3. Gloves (ensure they overlap the cuffs of the lab coat).[3]

II. Safe Handling of Exserohilum within a Class II BSC
Prepare the BSC: Decontaminate the interior surfaces of the BSC with an appropriate

disinfectant (e.g., 70% ethanol or a fresh 10% bleach solution) before and after each use.

Minimize Aerosols: All procedures that may generate aerosols, such as vortexing, sonicating,

or pipetting, must be performed within the BSC.[2]

Work from Clean to Contaminated: Organize the workspace within the BSC to have distinct

areas for clean items, the work in progress, and contaminated materials.

Use of Sharps: Minimize the use of sharps. If necessary, use safety-engineered sharps and

dispose of them immediately in a designated sharps container within the BSC. Do not recap,

bend, or break needles.[2]

III. Laboratory Exit
Surface Decontamination: Decontaminate all work surfaces and equipment within the BSC

upon completion of work.

Waste Segregation: Securely close and decontaminate the exterior of all waste containers

before removing them from the BSC.

Doff PPE: Remove PPE in an order that minimizes the risk of cross-contamination. A

common sequence is:

1. Gloves.

2. Gown or lab coat (turn it inside out as it is removed).

3. Face shield or goggles.

Hand Hygiene: Immediately wash hands thoroughly with soap and water after removing all

PPE.[3]
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Disposal Plan: Managing Exserohilum-
Contaminated Waste
All materials that have come into contact with Exserohilum are considered biohazardous waste

and must be decontaminated before disposal.

Waste Type
Collection and
Segregation

Decontamination
Method

Final Disposal

Solid Waste (e.g.,

petri dishes, gloves,

gowns, plasticware)

Collect in a biohazard

bag within a leak-

proof, lidded

container.[4]

Autoclave at 121°C for

a minimum of 30-60

minutes. Use a

biological indicator to

verify efficacy.[5]

After autoclaving, the

waste can typically be

disposed of in the

regular municipal

waste stream (check

institutional policies).

Liquid Waste (e.g.,

culture media,

supernatants)

Collect in a leak-proof

container.

Add household bleach

to a final

concentration of 10%

(0.5% sodium

hypochlorite) and

allow a contact time of

at least 30 minutes.[6]

After chemical

decontamination, the

liquid can be poured

down a sanitary

sewer, followed by

flushing with copious

amounts of water.[6]

Sharps (e.g., needles,

scalpel blades,

contaminated glass)

Place immediately into

a puncture-resistant,

leak-proof sharps

container labeled with

the biohazard symbol.

[2]

Autoclave the sealed

sharps container.

Dispose of the

autoclaved sharps

container in the

appropriate medical

waste stream

according to

institutional

guidelines.

Decontamination and Susceptibility Data
While specific quantitative data on the efficacy of common laboratory disinfectants against

Exserohilum species is limited in the available literature, general principles of fungal

decontamination apply. The following table provides data on the susceptibility of Exserohilum to
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various antifungal agents, which may inform on its chemical sensitivities, and general

recommendations for common laboratory disinfectants against molds.

Table 1: Antifungal Susceptibility of Exserohilum rostratum

Antifungal Agent MIC Range (µg/mL) Median MIC (µg/mL)

Amphotericin B <0.75 Not Reported

Voriconazole 1 - 4 2

Itraconazole 0.25 - 2.0 0.5

Posaconazole 0.25 - 2.0 0.5

Source: Data compiled from studies on clinical isolates of E. rostratum.[7]

Table 2: General Fungicidal Activity of Common Laboratory Disinfectants

Disinfectant Concentration Contact Time
General Efficacy
Against Molds

Sodium Hypochlorite

(Bleach)

10% solution (0.5%

available chlorine)
≥ 10 minutes

Highly effective

against fungal spores.

[8]

Ethanol 70% ≥ 1 minute

Effective against

vegetative fungi; less

effective against

spores.[8][9]

Quaternary

Ammonium

Compounds

Varies by formulation Varies

Can be effective, but

some fungi show

resistance.[3][10]

Hydrogen Peroxide 3-6% Varies

Sporicidal at higher

concentrations and

longer contact times.
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Visual Workflow and Logical Relationships
The following diagrams illustrate the key procedural workflows for safely handling Exserohilum

in a BSL-2 laboratory.
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Donning Personal Protective Equipment (PPE) for BSL-2

Start Clean

1. Don Lab Coat/Gown

2. Don Eye/Face Protection

3. Don Gloves

Enter BSL-2 Area
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Safe Handling and Disposal Workflow for Exserohilum (BSL-2)

Preparation

Handling Exserohilum

Decontamination & Disposal

Exit Procedure

Don Appropriate PPE

Prepare & Decontaminate BSC

Perform all manipulations
within the BSC

Minimize aerosol generation Segregate waste at source

Decontaminate BSC
and equipment

Package & decontaminate
exterior of waste containers

Doff PPEAutoclave solid & sharps waste Chemically disinfect liquid waste

Dispose of decontaminated waste
per institutional policy Wash Hands Thoroughly
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Doffing Personal Protective Equipment (PPE) after BSL-2 Work

Work Complete

1. Remove Gloves

2. Remove Gown/Lab Coat

3. Remove Eye/Face Protection

4. Wash Hands

Exit BSL-2 Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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